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Compound of Interest

Compound Name:
(R)-2-amino-N-

hydroxypropanamide

Cat. No.: B3051655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Alanine hydroxamate is a derivative of the amino acid L-alanine and belongs to the

hydroxamate class of compounds. Hydroxamates are known for their metal-chelating

properties and their ability to inhibit metalloenzymes, making them valuable in various research

and drug development contexts, particularly as potential inhibitors of enzymes like histone

deacetylases (HDACs) and matrix metalloproteinases (MMPs). However, the unique chemical

properties of the hydroxamate group also necessitate specific safety and handling precautions.

This guide provides an in-depth overview of the safety considerations, handling procedures,

and potential hazards associated with L-Alanine hydroxamate to ensure its safe use in a

laboratory setting.

Physicochemical and Toxicological Data
Quantitative data for L-Alanine hydroxamate is not extensively documented. The following

tables summarize available data for the closely related DL-Alanine hydroxamate (the racemic

mixture) and general toxicological considerations for the hydroxamate class of compounds.

Table 1: Physicochemical Properties of DL-Alanine Hydroxamate
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Property Value Source

Molecular Formula C₃H₈N₂O₂ [1]

Molecular Weight 104.109 g/mol [1]

Melting Point 163-164 °C [1]

Density (Predicted) 1.216 ± 0.06 g/cm³ [1]

pKa (Predicted) 10.17 ± 0.40 [1]

Storage Temperature -20°C [1]

Table 2: General Toxicological Profile of Hydroxamates

Hazard Description Source

Mutagenicity

Some hydroxamate-containing

compounds have shown

potential for mutagenicity. This

is a significant concern for their

therapeutic application beyond

oncology.[2][3]

Genotoxicity

The genotoxicity of some

hydroxamates may contribute

to their antitumor activity.[3]

Broad-Spectrum Inhibition

"Pan-HDAC inhibitors," many

of which are hydroxamates,

can be broadly acting and may

have toxic effects for clinical

use outside of cancer

treatment.[2][3]

Metabolic Instability

Hydroxamate-based inhibitors

have exhibited poor

pharmacokinetic properties,

including metabolic instability.

[3]
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Hazard Identification and First Aid
While a specific Safety Data Sheet (SDS) for L-Alanine hydroxamate is not readily available,

the hazards can be inferred from related compounds like beta-alanine hydroxamate

hydrochloride and the general properties of hydroxamates.

Potential Hazards:

Harmful if swallowed.[4]

May cause skin and eye irritation upon contact.[4]

Formation of dust and aerosols should be avoided.[4]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[4]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing,

provide artificial respiration and

seek immediate medical

attention.[4]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Consult a

doctor if irritation persists.[4]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and consult a doctor.[4]

Experimental Protocols and Handling Procedures
Adherence to proper experimental protocols is crucial for the safe handling of L-Alanine

hydroxamate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling L-Alanine

hydroxamate. The following PPE is recommended:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]
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Hand Protection: Handle with impervious gloves that have been inspected prior to use. The

selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard

EN 374 derived from it.[4]

Body Protection: Wear fire/flame resistant and impervious clothing. A lab coat is mandatory.

[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of

dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

General Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Wash

hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.[4][5] A storage

temperature of -20°C is recommended.[1]

Spill and Disposal Procedures
Spills: In case of a spill, evacuate personnel to a safe area. Avoid dust formation and

breathing vapors, mist, or gas. Wear appropriate personal protective equipment. Sweep up

the spilled material and place it in a suitable, closed container for disposal.[4][6]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4]

Visualized Workflows and Pathways
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To further clarify the safe handling procedures and the potential biological context of L-Alanine

hydroxamate, the following diagrams are provided.
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Safe Handling Workflow for L-Alanine Hydroxamate
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Hypothetical Signaling Pathway Inhibition by a Hydroxamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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